Cas no 2060038-76-6 (2-(difluoromethyl)-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid)

• Product Name: 2-(difluoromethyl)-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid
• CAS No: 2060038-76-6
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• MDL: MFCD30478030
• CID: 5153945
• PubChem ID: 125426774
• Update Time: 2025-05-24

2-(difluoromethyl)-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 2-(difluoromethyl)-5-hydroxy-1-methyl-
• 2-(difluoromethyl)-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid

• MDL： MFCD30478030
• Inchi： 1S/C11H9F2NO3/c1-14-7-3-2-5(15)4-6(7)8(11(16)17)9(14)10(12)13/h2-4,10,15H,1H3,(H,16,17)
• InChI Key： YGEMSVPMGDSVTA-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(O)C=C2)C(C(O)=O)=C1C(F)F

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 471.0±45.0 °C at 760 mmHg
• Flash Point: 238.7±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(difluoromethyl)-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(difluoromethyl)-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid

2-(Difluoromethyl)-5-Hydroxy-1-Methyl-1H-Indole-3-Carboxylic Acid: A Comprehensive Overview

The compound 2-(difluoromethyl)-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid, identified by the CAS number 2060038-76-6, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a central indole ring system, which is a bicyclic structure composed of a six-membered benzene ring fused to a five-membered pyrrole ring. The indole moiety is further substituted with several functional groups, including a difluoromethyl group at position 2, a hydroxyl group at position 5, and a methyl group at position 1, along with a carboxylic acid group at position 3.

The presence of these substituents significantly influences the chemical and biological properties of the compound. For instance, the difluoromethyl group introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in certain reactions or modulate its interaction with biological targets. The hydroxyl group at position 5 adds hydrophilicity to the molecule, potentially improving its solubility in polar solvents or enhancing its ability to participate in hydrogen bonding interactions. The methyl group at position 1 contributes to steric effects, which can influence the conformational flexibility of the indole ring and its interactions with other molecules. Finally, the carboxylic acid group at position 3 imparts acidic properties to the molecule and can serve as a site for further functionalization or conjugation with other chemical entities.

Recent studies have highlighted the potential of this compound in various fields, including drug discovery and materials science. In drug discovery, indole derivatives are often explored as candidates for treating diseases such as cancer, inflammation, and neurodegenerative disorders due to their ability to modulate key biological pathways and target specific proteins or enzymes. For example, research has shown that certain indole-based compounds can inhibit kinases or act as agonists or antagonists for various receptors, making them promising leads for therapeutic development.

In addition to its biological applications, this compound has also been investigated for its potential use in materials science. The unique electronic properties of the indole ring system, combined with the substituents present in this molecule, make it an interesting candidate for applications in organic electronics or as a building block for more complex materials. For instance, derivatives of this compound could be used in the development of organic semiconductors or light-emitting materials due to their ability to absorb and emit light efficiently.

From a synthetic perspective, this compound can be prepared through various routes depending on the starting materials and desired stereochemistry. One common approach involves the synthesis of an intermediate indole derivative followed by functionalization at specific positions using appropriate reagents and reaction conditions. The introduction of substituents such as difluoromethyl groups typically requires specialized reagents and catalytic systems to ensure high yields and selectivity.

The study of this compound has also contributed to our understanding of molecular recognition and supramolecular chemistry. Due to its combination of aromaticity and functional groups capable of participating in non-covalent interactions (such as hydrogen bonding), this compound has been used as a model system to investigate how molecules interact within solution or solid-state environments.

In conclusion, 2-(difluoromethyl)-5-hydroxy-1-methyl-1H-indole-3-carboxylic acid represents an intriguing example of how structural diversity can lead to multifaceted chemical behavior and application potential. As research continues to uncover new insights into its properties and functions, this compound is likely to remain an important subject of study across various scientific disciplines.